Cas no 1045858-17-0 (tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate)

• Product Name: tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate
• CAS No: 1045858-17-0
• MF: C₁₁H₁₅ClN₂O₃
• MW: 258.701401948929
• MDL: MFCD11052841
• CID: 1074005
• PubChem ID: 329771512
• Update Time: 2025-06-14

tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-chloro-5-methoxypyridin-3-yl)carbamate
• tert-Butyl 4-chloro-5-methoxypyridin-3-ylcarbamate
• A-5896
• AC1Q4F76
• AG-B-52481
• AK-56932
• CTK7B1903
• KB-260715
• MolPort-005-956-986
• tert-Butyl(4-chloro-5-methoxypyridin-3-yl)carbamate
• CS-0339661
• MFCD11052841
• tert-Butyl 4-chloro-5-methoxypyridin-3-ylcarbamate, AldrichCPR
• DA-18791
• 1045858-17-0
• VRB85817
• tert-butyl N-(4-chloro-5-methoxypyridin-3-yl)carbamate
• AKOS015850099
• DTXSID10670117
• tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate

• MDL： MFCD11052841
• Inchi： 1S/C11H15ClN2O3/c1-11(2,3)17-10(15)14-7-5-13-6-8(16-4)9(7)12/h5-6H,1-4H3,(H,14,15)
• InChI Key： CMPICGRRRJGMTH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 258.0771200g/mol
• Monoisotopic Mass: 258.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate

Comprehensive Overview of tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate (CAS No. 1045858-17-0)

The compound tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate (CAS No. 1045858-17-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro and methoxy substitution pattern, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in developing kinase inhibitors and other small-molecule therapeutics. The growing interest in targeted drug discovery and precision medicine has further amplified its relevance in modern chemistry.

One of the key reasons for the popularity of tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate is its versatility in organic synthesis. The tert-butyl carbamate group serves as a protective moiety, enabling selective reactions at other functional sites. This property is particularly valuable in multi-step synthesis, where chemists aim to achieve high yields and minimal side products. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to reduce waste and improve sustainability. Questions like "How to synthesize 1045858-17-0 efficiently?" or "What are the alternatives to traditional protection strategies?" are commonly explored in academic forums and research publications.

In the context of drug development, tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate has been investigated for its potential in modulating enzyme activity. The pyridine core is a hallmark of many FDA-approved drugs, and its derivatives are often screened for anti-inflammatory or anticancer properties. For instance, the chloro and methoxy substituents can influence binding affinity to biological targets, making this compound a focal point in structure-activity relationship (SAR) studies. Researchers are increasingly leveraging AI-driven molecular modeling to predict its interactions, reflecting the intersection of computational chemistry and experimental validation.

The commercial demand for CAS No. 1045858-17-0 is driven by its use in high-throughput screening (HTS) libraries. Pharmaceutical companies and CROs (Contract Research Organizations) prioritize such building blocks to accelerate lead compound identification. Additionally, the rise of fragment-based drug design (FBDD) has highlighted the importance of structurally diverse intermediates like this carbamate derivative. Online searches often include queries such as "Where to buy tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate?" or "What are its spectroscopic properties (NMR, MS)?"—underscoring the need for reliable suppliers and detailed analytical data.

From a regulatory perspective, 1045858-17-0 is not classified as a hazardous material, aligning with its safe handling in laboratory settings. However, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its stability. The compound's solubility in organic solvents like DMSO or dichloromethane is another frequently discussed topic, particularly for researchers planning in vitro assays. As the scientific community shifts toward open-access data, platforms like PubChem and Reaxys provide extensive documentation on its physical and chemical properties.

Looking ahead, the applications of tert-Butyl 4-Chloro-5-methoxypyridin-3-ylcarbamate are expected to expand with advancements in catalysis and bioconjugation techniques. Its role in peptide mimetics and proteolysis-targeting chimeras (PROTACs) is an emerging area of interest. Furthermore, the integration of machine learning in retrosynthetic analysis may unlock novel routes to its production, addressing cost and scalability challenges. For SEO optimization, incorporating long-tail keywords like "synthetic route for 4-Chloro-5-methoxypyridin-3-ylcarbamate" or "tert-butyl protection in heterocyclic chemistry" can enhance visibility among target audiences.